UNC2541

• Molecular Formula: C24H34FN7O2
• Molecular Weight: 471.6 g/mol
• InChI: InChI=1S/C24H34FN7O2/c25-18-10-8-17(9-11-18)15-30-22(33)19-16-31-24-29-14-5-2-1-4-13-28-23(34)20(26)7-3-6-12-27-21(19)32-24/h8-11,16,20H,1-7,12-15,26H2,(H,28,34)(H,30,33)(H2,27,29,31,32)/t20-/m0/s1
• InChIKey: ONIHBIZGUJZDHG-FQEVSTJZSA-N

UNC2541: Structurally Validated MerTK-Specific Macrocyclic Probe

UNC2541 is a macrocyclic pyrimidine inhibitor of Mer tyrosine kinase (MerTK), a member of the TAM receptor family (Tyro3, Axl, Mer) implicated in cancer immune evasion, efferocytosis, and neuroinflammation. The compound binds competitively in the MerTK ATP-binding pocket with an IC₅₀ of 4.4 nM in a microfluidic capillary electrophoresis (MCE) enzymatic assay and inhibits cellular phospho-MerTK (pMerTK) with an EC₅₀ of 510 nM in a 384-well ELISA [1]. An X‑ray co‑crystal structure of UNC2541 bound to the MerTK catalytic domain has been resolved at 2.23 Å (PDB 5K0X), confirming the macrocyclic binding mode [2]. UNC2541 is protected under US Patent 9,649,309 [3] and is distributed as the reference (S)-enantiomer with the IUPAC name (S)-7-amino-N-(4-fluorobenzyl)-8-oxo-2,9,16-triaza-1(2,4)-pyrimidinacyclohexadecaphane-15-carboxamide.

Macrocyclic MerTK inhibitor with X-ray co-crystal binding mode confirmed

Defined (S)-enantiomer for chiral-reference procurement

Selectivity-profiled across TAM kinases and Flt3 panel

• [1] McIver AL, Zhang W, Liu Q, Jiang X, Stashko MA, Nichols J, Miley MJ, Norris-Drouin J, Machius M, DeRyckere D, Wood E, Graham DK, Earp HS, Kireev D, Frye SV, Wang X. Discovery of Macrocyclic Pyrimidines as MerTK-Specific Inhibitors. ChemMedChem. 2017;12(3):207-213. PMID: 28032464. View Source
• [2] Wang X, Zhang W, Frye SV, McIver AL, Liu Q, Jiang X, et al. Crystal structure of the catalytic domain of the proto-oncogene tyrosine-protein kinase MER in complex with inhibitor UNC2541. PDB ID: 5K0X. 2017. View Source
• [3] Wang X, Zhang W, Frye S. Therapeutic uses of selected pyrimidine compounds with anti-Mer tyrosine kinase activity. US Patent 9,649,309. 2017. View Source

UNC2541: Why MerTK Inhibitors Are Not Interchangeable

MerTK‑targeting small molecules span multiple chemotypes (substituted pyrimidines, pyrazolopyrimidines, pyrrolopyrimidines) and exhibit widely divergent selectivity fingerprints within the TAM family and against Flt3. An open‑chain pyrimidine such as compound 1 (the precursor to the macrocyclic series) shows only 14‑fold selectivity over Flt3, whereas UNC2541 achieves 73‑fold selectivity [1]. Conversely, the dual Mer/Flt3 clinical candidate UNC2025 is nearly equipotent on MerTK and Flt3, making it unsuitable for experiments requiring MerTK‑isolated pharmacology [2]. Even macrocyclic ring‑size homologues (e.g., compound 13; n=6) erode Flt3 selectivity to 19‑fold [1]. Simply substituting any “MerTK inhibitor” without verifying the selectivity data therefore risks conflating MerTK‑dependent phenotypes with confounding activity at Axl, Tyro3, or Flt3, compromising reproducibility and mechanistic interpretation.

UNC2541 (macrocyclic)

Typical substitute

MerTK selectivity prioritized over Flt3

Dual Mer/Flt3 inhibitor (e.g., UNC2025) conflates Flt3 pharmacology

Improved TAM-family selectivity profile

Earlier MerTK inhibitors may show narrower Axl/Tyro3 margins

• [1] McIver AL, Zhang W, Liu Q, Jiang X, Stashko MA, Nichols J, Miley MJ, Norris-Drouin J, Machius M, DeRyckere D, Wood E, Graham DK, Earp HS, Kireev D, Frye SV, Wang X. Discovery of Macrocyclic Pyrimidines as MerTK-Specific Inhibitors. ChemMedChem. 2017;12(3):207-213. PMID: 28032464. View Source
• [2] DeRyckere D, Lee-Sherick AB, Huey MG, Hill AA, Tyner JW, Jacobsen KM, et al. UNC2025, a Potent and Orally Bioavailable MER/FLT3 Dual Inhibitor. J Med Chem. 2015;58(12):5013-5027. PMID: 26023995. View Source

UNC2541 Differentiation Evidence: Head-to-Head Comparisons

Flt3 Selectivity Comparison: UNC2541 vs. UNC2025

UNC2541 exhibits a 73‑fold selectivity window between MerTK (IC₅₀ = 4.4 nM) and Flt3 (IC₅₀ = 320 nM) in the MCE enzymatic assay [1]. In contrast, UNC2025 — a leading MerTK clinical candidate — is a dual Mer/Flt3 inhibitor with IC₅₀ values of 0.74 nM (MerTK) and 0.8 nM (Flt3), yielding ~1.1‑fold selectivity [2]. This 66‑fold difference in selectivity ratio renders UNC2541 functionally MerTK‑specific in enzymatic profiling, whereas UNC2025 cannot discriminate MerTK from Flt3 pharmacology.

Flt3 Selectivity vs. UNC2025

Cross-study comparable

73-fold selectivity over Flt3 vs. ~1.1-fold for UNC2025

Supports MerTK-isolated pharmacology interpretation

MCE assay; ATP 5.0 μM

Evidence Dimension	Flt3 selectivity ratio (Flt3 IC₅₀ / MerTK IC₅₀)
Target Compound Data	Flt3 IC₅₀ = 320 ± 11 nM; MerTK IC₅₀ = 4.4 ± 0.5 nM; selectivity ratio = 73-fold
Comparator Or Baseline	UNC2025: Flt3 IC₅₀ ≈ 0.8 nM; MerTK IC₅₀ ≈ 0.74 nM; selectivity ratio ≈ 1.1-fold
Quantified Difference	UNC2541 shows ~66-fold greater selectivity for MerTK over Flt3 compared to UNC2025
Conditions	MCE enzymatic assay; ATP concentration 5.0 μM for UNC2541; comparable ATP conditions for UNC2025

Why This Matters

For experiments where Flt3 co‑inhibition would confound phenotypic readouts (e.g., AML models where Flt3-ITD is prevalent), UNC2541 provides a cleaner MerTK‑specific tool than the dual inhibitor UNC2025.

• [1] McIver AL, Zhang W, Liu Q, Jiang X, Stashko MA, Nichols J, Miley MJ, Norris-Drouin J, Machius M, DeRyckere D, Wood E, Graham DK, Earp HS, Kireev D, Frye SV, Wang X. Discovery of Macrocyclic Pyrimidines as MerTK-Specific Inhibitors. ChemMedChem. 2017;12(3):207-213. Table 1. View Source
• [2] DeRyckere D, Lee-Sherick AB, Huey MG, Hill AA, Tyner JW, Jacobsen KM, et al. UNC2025, a Potent and Orally Bioavailable MER/FLT3 Dual Inhibitor. J Med Chem. 2015;58(12):5013-5027. PMID: 26023995. View Source

Axl and Tyro3 Selectivity: UNC2541 vs. UNC569

Within the TAM family, UNC2541 achieves 27‑fold selectivity over Axl (IC₅₀ MerTK 4.4 nM vs. Axl 120 nM) and 50‑fold selectivity over Tyro3 (IC₅₀ 220 nM) [1]. The widely used MerTK inhibitor UNC569 shows substantially narrower margins: ~13‑fold over Axl (IC₅₀ 37 nM) and ~17‑fold over Tyro3 (IC₅₀ 48 nM) . The 2.1‑fold improvement in Axl selectivity and 2.9‑fold improvement in Tyro3 selectivity reduce the risk of confounding TAM‑family crosstalk when studying MerTK‑isolated signaling.

Axl & Tyro3 Selectivity vs. UNC569

Cross-study comparable

27-fold over Axl, 50-fold over Tyro3; 2.1× and 2.9× improvement

Reduces TAM-family crosstalk in MerTK signaling studies

MCE assay; ATP 5.0 μM

Evidence Dimension	TAM family kinase selectivity (Axl and Tyro3 IC₅₀ fold‑over‑MerTK)
Target Compound Data	Axl IC₅₀ = 120 ± 60 nM (27‑fold); Tyro3 IC₅₀ = 220 ± 82 nM (50‑fold)
Comparator Or Baseline	UNC569: Axl IC₅₀ = 37 nM (~13‑fold); Tyro3 IC₅₀ = 48 nM (~17‑fold)
Quantified Difference	UNC2541 has 2.1× greater Axl selectivity and 2.9× greater Tyro3 selectivity than UNC569
Conditions	MCE enzymatic assay; ATP 5.0 μM for UNC2541; comparable enzymatic assay conditions for UNC569

Why This Matters

Improved TAM‑family selectivity makes UNC2541 preferable for dissecting MerTK‑specific functions in immune cell biology, where Axl and Tyro3 co‑expression is common.

• [1] McIver AL, Zhang W, Liu Q, Jiang X, Stashko MA, Nichols J, Miley MJ, Norris-Drouin J, Machius M, DeRyckere D, Wood E, Graham DK, Earp HS, Kireev D, Frye SV, Wang X. Discovery of Macrocyclic Pyrimidines as MerTK-Specific Inhibitors. ChemMedChem. 2017;12(3):207-213. Table 1. View Source

Macrocyclic Binding Confirmed by X-ray Crystallography

UNC2541 is a de novo designed macrocyclic pyrimidine, a chemotype distinct from the linear pyrazolopyrimidines (UNC569) and pyrrolopyrimidines (UNC2025, UNC1062) that dominate the MerTK inhibitor landscape [1]. The macrocyclic scaffold preorganizes the molecule for binding, as confirmed by the 2.23 Å X‑ray co‑crystal structure (PDB 5K0X) showing UNC2541 occupying the MerTK ATP pocket with both the carbonyl and primary amine groups engaging residues R727, N728, and D741 [2]. Non‑macrocyclic MerTK inhibitors lack this constrained binding geometry, which the discovery team correlated with improved selectivity through reduced entropic penalty upon binding [1].

Macrocyclic Binding Mode

Class-level inference

X-ray co-crystal at 2.23 Å (PDB 5K0X); ATP-pocket engagement confirmed

Validated binding mode supports structure-guided studies

Macrocyclic constraint correlates with improved selectivity

Evidence Dimension	Structural class and experimentally resolved binding mode
Target Compound Data	Macrocyclic pyrimidine; X‑ray structure PDB 5K0X at 2.23 Å resolution; intramolecular H‑bond preorganization
Comparator Or Baseline	UNC569, UNC1062, UNC2025: non‑macrocyclic (linear) scaffolds; no macrocyclic constraint
Quantified Difference	Qualitative structural differentiation; macrocyclic constraint correlates with improved selectivity profile (73‑fold over Flt3 vs. 14‑fold for open‑chain analogue compound 1)
Conditions	X‑ray crystallography of MerTK catalytic domain co‑crystallized with UNC2541; MCE selectivity data for compound 1 vs. 11

Why This Matters

The resolved binding mode enables structure‑guided optimization and provides procurement confidence that the compound engages the target through a validated, publication‑grade mechanism rather than an uncharacterized interaction.

• [1] McIver AL, Zhang W, Liu Q, Jiang X, Stashko MA, Nichols J, Miley MJ, Norris-Drouin J, Machius M, DeRyckere D, Wood E, Graham DK, Earp HS, Kireev D, Frye SV, Wang X. Discovery of Macrocyclic Pyrimidines as MerTK-Specific Inhibitors. ChemMedChem. 2017;12(3):207-213. View Source
• [2] Wang X, Zhang W, Frye SV, et al. Crystal structure of the catalytic domain of the proto-oncogene tyrosine-protein kinase MER in complex with inhibitor UNC2541. PDB ID: 5K0X. 2017. Resolution 2.23 Å. View Source

Off-Target Kinase Profiling

UNC2541 was profiled against a panel of 30 kinases (emphasizing tyrosine kinases with selected serine/threonine kinases) at 430 nM, corresponding to ~100‑fold its MerTK IC₅₀ [1]. Under these conditions, only five tyrosine kinases and three serine/threonine kinases were inhibited >50%, indicating a restricted off‑target footprint. In comparison, the open‑chain analogue compound 1 inhibited only five tyrosine kinases but spared the three serine/threonine kinases hit by UNC2541, suggesting the macrocyclic scaffold introduces a modest but distinct off‑target signature that has been explicitly characterized [1].

Kinase Off-Target Profile

Head-to-head

5 Tyr + 3 Ser/Thr kinases hit >50% at 430 nM (100× IC₅₀)

Reported off-target signature aids experimental control

30-kinase panel; open-chain analogue hits 5 Tyr only

Evidence Dimension	Kinase panel off‑target hits at 100× MerTK IC₅₀
Target Compound Data	UNC2541 (430 nM): 5 tyrosine kinases + 3 serine/threonine kinases inhibited >50% out of 30 kinases tested
Comparator Or Baseline	Open‑chain analogue compound 1 (at equivalent 100‑fold concentration): 5 tyrosine kinases inhibited >50%; 0 serine/threonine kinases hit
Quantified Difference	3 additional serine/threonine kinase hits for UNC2541 vs. compound 1; both compounds hit 5 tyrosine kinases
Conditions	30‑kinase panel; compound concentration = 100‑fold MerTK IC₅₀; kinase activity measured by residual enzymatic activity

Why This Matters

The explicitly characterized off‑target profile allows researchers to anticipate and control for potential confounding kinase activities (e.g., specific serine/threonine kinases) in phenotypic assays, an advantage over MerTK inhibitors for which broad selectivity panels have not been published.

• [1] McIver AL, Zhang W, Liu Q, Jiang X, Stashko MA, Nichols J, Miley MJ, Norris-Drouin J, Machius M, DeRyckere D, Wood E, Graham DK, Earp HS, Kireev D, Frye SV, Wang X. Discovery of Macrocyclic Pyrimidines as MerTK-Specific Inhibitors. ChemMedChem. 2017;12(3):207-213. Figure 4 and Supplementary Data. View Source

In Vivo Target Engagement: Neuropathic Pain Model

In a chronic constriction injury (CCI) mouse model of neuropathic pain, intraperitoneal administration of UNC2541 abolished the analgesic and anti‑inflammatory effects of ozone, which acts through the AMPK/Gas6/MerTK/SOCS3 signaling axis [1]. In vitro, UNC2541 at 2.5 μM significantly inhibited the pro‑phagocytic effect of ozone on bone marrow‑derived macrophages (BMDMs), reducing engulfment of apoptotic neutrophils [1]. In contrast, UNC569, UNC1062, and UNC2025 have not been reported in this neuroimmunology context, and their in vivo MerTK target engagement has primarily been demonstrated in oncology models (e.g., ALL xenografts) [2].

In Vivo Target Engagement

Supporting evidence

Modulated ozone-induced analgesic response in CCI neuropathic pain model

Supports MerTK pathway inhibition in neuroinflammation research

BMDM phagocytosis blocked at 2.5 μM in vitro

Evidence Dimension	In vivo MerTK pathway inhibition in a neuropathic pain model
Target Compound Data	UNC2541 abolished ozone‑induced analgesia in CCI mice; 2.5 μM blocked BMDM phagocytosis in vitro
Comparator Or Baseline	UNC569, UNC1062, UNC2025: no published data in neuropathic pain or macrophage efferocytosis models (validated in oncology models only)
Quantified Difference	Qualitative demonstration of MerTK‑dependent pharmacology in a non‑oncology in vivo model, unique among MerTK inhibitors to date
Conditions	CCI mouse model; ozone 30 μg i.p.; UNC2541 co‑administered i.p.; BMDM phagocytosis assay with apoptotic neutrophils

Why This Matters

This third‑party in vivo validation demonstrates that UNC2541 achieves sufficient exposure and target engagement to block MerTK signaling in a whole‑animal model, providing confidence for procurement in neuroimmunology and macrophage biology studies beyond oncology.

• [1] Ruan S, Jia R, Hu L, Liu Y, Tian Q, Jiang K, Xia X, Tao X, Liu WT, Pan Y, Hu F. Ozone promotes macrophage efferocytosis and alleviates neuropathic pain by activating the AMPK/Gas6-MerTK/SOCS3 signaling pathway. Front Immunol. 2024;15:1362075. View Source
• [2] DeRyckere D, Lee-Sherick AB, Huey MG, Hill AA, Tyner JW, Jacobsen KM, et al. UNC2025, a Potent and Orally Bioavailable MER/FLT3 Dual Inhibitor. J Med Chem. 2015;58(12):5013-5027. In vivo xenograft studies. View Source

UNC2541 Optimal Application Scenarios

MerTK-Selective Pharmacology in AML Models

In acute myeloid leukemia settings where Flt3 mutational status must be controlled as an independent variable, UNC2541 offers a 73‑fold MerTK‑over‑Flt3 selectivity window, compared to only ~1.1‑fold for UNC2025 [1]. This enables dose‑response studies where MerTK inhibition can be disentangled from Flt3 co‑inhibition, critical for validating MerTK‑specific synthetic lethal interactions or resistance mechanisms.

Structural Biology and Fragment-Based Drug Discovery

The availability of the 2.23 Å X‑ray co‑crystal structure of UNC2541 bound to the MerTK ATP pocket (PDB 5K0X) provides a validated starting point for structure‑based drug design, computational docking, and molecular dynamics simulations [2]. Procurement of UNC2541 as a reference ligand enables co‑crystallography campaigns, binding‑mode comparisons, and SAR exploration around the macrocyclic pyrimidine chemotype, which is structurally distinct from the linear scaffolds of UNC569 or UNC2025.

Macrophage Efferocytosis in Neuroimmunology

UNC2541 is the only MerTK inhibitor with published in vivo validation in a neuropathic pain model (CCI), where it abolished ozone‑induced analgesia through MerTK/SOCS3 pathway blockade and inhibited BMDM phagocytosis of apoptotic neutrophils at 2.5 μM in vitro [3]. This makes UNC2541 the compound of choice for researchers investigating MerTK‑dependent efferocytosis in neuroinflammation, multiple sclerosis, or spinal cord injury, where UNC569 and UNC2025 lack published neuroimmunology data.

Kinase Selectivity Reference Standard

With a characterized 30‑kinase off‑target profile at 100‑fold its MerTK IC₅₀ (430 nM), UNC2541 serves as a well‑annotated reference compound for establishing kinase selectivity benchmarks in chemical probe qualification workflows [1]. The explicitly reported off‑target hits — five tyrosine kinases and three serine/threonine kinases — can be prospectively accounted for in experimental design, a level of transparency not uniformly available for competing MerTK chemical probes.

Application

Selection Property

Validation Focus

MerTK-selective pharmacology in AML models

Selectivity window over Flt3

MerTK-isolated pathway interpretation

Structural biology and fragment-based design

X-ray validated macrocyclic binding mode

Co-crystallography and SAR exploration

Macrophage efferocytosis in neuroimmunology

In vivo target engagement evidence

Neuroinflammation model-response context

Kinase selectivity reference standard

Published off-target kinase profile

Chemical probe qualification benchmarks

• [1] McIver AL, Zhang W, Liu Q, Jiang X, Stashko MA, Nichols J, Miley MJ, Norris-Drouin J, Machius M, DeRyckere D, Wood E, Graham DK, Earp HS, Kireev D, Frye SV, Wang X. Discovery of Macrocyclic Pyrimidines as MerTK-Specific Inhibitors. ChemMedChem. 2017;12(3):207-213. Table 1 and Figure 4. View Source
• [2] Wang X, Zhang W, Frye SV, et al. Crystal structure of the catalytic domain of the proto-oncogene tyrosine-protein kinase MER in complex with inhibitor UNC2541. PDB ID: 5K0X. 2017. View Source
• [3] Ruan S, Jia R, Hu L, Liu Y, Tian Q, Jiang K, Xia X, Tao X, Liu WT, Pan Y, Hu F. Ozone promotes macrophage efferocytosis and alleviates neuropathic pain by activating the AMPK/Gas6-MerTK/SOCS3 signaling pathway. Front Immunol. 2024;15:1362075. View Source